Cas no 1882763-03-2 (1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione)

• Product Name: 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione
• CAS No: 1882763-03-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6020731
• PubChem ID: 165474572
• Update Time: 2025-05-23

1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione
• 1882763-03-2
• EN300-1126530
• 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione

• Inchi： 1S/C11H18O4/c1-4-8(9(12)7-5-6-7)10(13)11(14-2)15-3/h7-8,11H,4-6H2,1-3H3
• InChI Key： FIBVLEDEBFHHHH-UHFFFAOYSA-N
• SMILES： O=C(C(C(C(OC)OC)=O)CC)C1CC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione

Comprehensive Overview of 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione (CAS No. 1882763-03-2)

1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione (CAS No. 1882763-03-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique cyclopropyl and dimethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a 1,3-dione backbone, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione is driven by its potential in pharmaceutical research and agrochemical development. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its ethyl and cyclopropyl substituents contribute to its steric and electronic properties, which are critical for designing compounds with enhanced selectivity and efficacy.

In the context of green chemistry, 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione has been studied for its compatibility with sustainable synthesis methods. Recent trends emphasize the importance of eco-friendly solvents and catalytic processes, and this compound has shown promise in reactions that minimize waste and energy consumption. Its dimethoxy groups, for instance, can participate in hydrogen bonding, facilitating reactions under mild conditions.

Another area of interest is the compound's potential in material science. The 1,3-dione moiety is known for its ability to coordinate with metal ions, making it a candidate for designing functional materials such as sensors or catalysts. This aligns with the broader demand for smart materials that respond to environmental stimuli, a topic frequently searched in academic and industrial circles.

From a commercial perspective, 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione is often sought after by suppliers specializing in fine chemicals and custom synthesis. Its CAS No. 1882763-03-2 is a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain. The compound's stability under standard storage conditions further enhances its appeal for industrial applications.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled more precise characterization of 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione. These tools are essential for verifying purity and structure, which are paramount for researchers and manufacturers alike. The compound's spectral data is often a topic of discussion in online forums and databases, reflecting its relevance in modern chemistry.

In summary, 1-Cyclopropyl-2-ethyl-4,4-dimethoxybutane-1,3-dione (CAS No. 1882763-03-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the cyclopropyl ring and dimethoxy groups, make it a valuable tool for innovation in synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow.